4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C18H15BrClNO2
• Molecular Weight: 392.7 g/mol
• IUPAC Name: 4-bromo-2-[(E)-3-(2-chlorophenyl)prop-2-enoyl]-7-(ethylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C18H15BrClNO2/c1-2-21-16-9-8-13(19)11-14(18(16)23)17(22)10-7-12-5-3-4-6-15(12)20/h3-11H,2H2,1H3,(H,21,23)/b10-7+
• InChI Key: KQFRMXRIJMTJPE-JXMROGBWSA-N
• Isomeric SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=CC=CC=C2Cl)Br
• SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC=CC=C2Cl)Br

Description

4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one, also known as BCA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. BCA is a member of the cycloheptatrienone family and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one is not fully understood. However, it is believed that 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes involved in the inflammatory and cancer pathways. 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one has been shown to exhibit low toxicity in vitro and in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one in lab experiments is its unique chemical structure, which allows for the development of novel probes and inhibitors. However, one of the limitations of using 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one. One potential area of research is the development of 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one-based fluorescent probes for the detection of certain biomolecules. Another area of research is the study of the anti-inflammatory and anti-cancer effects of 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one in vivo. In addition, further studies are needed to fully understand the mechanism of action of 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one and its potential applications in various scientific fields.

Synthesis Methods

4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one is synthesized through a complex multi-step process that involves the use of various reagents and catalysts. The synthesis of 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one involves the condensation of 2-chlorobenzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide to form 3-(2-chlorophenyl)-3-oxopropanoic acid ethyl ester. The resulting compound is then reacted with 4-bromo-1,3-cycloheptadiene in the presence of a palladium catalyst to form 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one.

Scientific Research Applications

4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one has been extensively studied for its potential applications in various scientific fields. In the field of pharmacology, 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one has been shown to possess anti-inflammatory and anti-cancer properties. In addition, 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one has been found to inhibit the growth of certain cancer cells by inducing apoptosis, or programmed cell death. 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one has also been studied for its potential use as a fluorescent probe for the detection of certain biomolecules.